![molecular formula C15H22N4O2S B6537831 N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)-2-methylpropanamide CAS No. 1021214-16-3](/img/structure/B6537831.png)
N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)-2-methylpropanamide
Description
“N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)-2-methylpropanamide” is a complex organic compound. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a cyclopentyl group, which is a five-membered ring of carbon atoms .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The pyridazine ring, the cyclopentyl ring, and the amide group would all contribute to the overall structure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the amide group could influence its solubility in water, and the cyclic structures could influence its stability and reactivity .Mechanism of Action
Target of Action
Similar compounds have been found to target receptor tyrosine kinases . These proteins play a critical role in the regulation of cell growth, differentiation, and metabolism.
Mode of Action
Compounds with similar structures have been found to inhibit their targets, preventing autophosphorylation and signaling . This inhibition can also lead to the activation of enzymes involved in apoptosis, such as caspase 3 .
Biochemical Pathways
Similar compounds have been found to affect pathways related to cell growth and differentiation . By inhibiting their targets, these compounds can potentially slow down cancer progression .
Pharmacokinetics
Similar compounds have been found to have varying pharmacokinetic properties . The bioavailability of these compounds can be influenced by factors such as absorption rate, distribution volume, protein binding, metabolism rate, and route of elimination .
Result of Action
Similar compounds have been found to inhibit cell growth and induce apoptosis . This can potentially slow down the progression of diseases such as cancer .
Action Environment
Factors such as ph, temperature, and presence of other compounds can potentially influence the action of similar compounds .
properties
IUPAC Name |
N-[6-[2-(cyclopentylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]-2-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O2S/c1-10(2)15(21)17-12-7-8-14(19-18-12)22-9-13(20)16-11-5-3-4-6-11/h7-8,10-11H,3-6,9H2,1-2H3,(H,16,20)(H,17,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFJHVXJAANNEPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=NN=C(C=C1)SCC(=O)NC2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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